Cas no 2228996-50-5 (3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228996-50-5
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6335696
• PubChem ID: 165694416
• Update Time: 2025-10-29

3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1822324
• 2228996-50-5
• [3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C11H15FN2/c1-11(2)8(6-13)9(11)7-4-3-5-14-10(7)12/h3-5,8-9H,6,13H2,1-2H3
• InChI Key： AMMWKMSXTNOWKO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No: 2228996-50-5)

3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2228996-50-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoropyridine moiety and a dimethylcyclopropyl group suggests a complex interplay of electronic and steric effects, which are critical for understanding its biological activity and pharmacokinetic properties.

The fluoropyridine component is a well-documented scaffold in drug discovery, known for its ability to modulate receptor binding affinity and metabolic stability. The 2-fluoro substitution, in particular, is often employed to enhance binding interactions and prolong drug residence time. In contrast, the 2,2-dimethylcyclopropyl group introduces a rigid, lipophilic structure that can influence solubility and membrane permeability. This combination of features makes 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have indicated that the fluoropyridine ring can engage in hydrogen bonding and π-stacking interactions with biological targets, while the dimethylcyclopropyl moiety may provide steric hindrance to improve selectivity. These insights are particularly relevant in the context of developing kinase inhibitors, where precise modulation of binding pockets is essential.

One of the most compelling aspects of 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine is its potential as a building block for more complex molecules. By serving as a core structure, it can be modified through various chemical transformations to explore new pharmacophores. For instance, appending functional groups to the methylamino nitrogen or the pyridine ring could yield derivatives with enhanced potency or altered pharmacokinetic profiles. Such modifications are often guided by structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates.

The synthesis of 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its complex architecture. Traditional synthetic routes may involve multi-step sequences requiring careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods and transition-metal chemistry have provided new tools for constructing such molecules efficiently. For example, palladium-catalyzed cross-coupling reactions can be employed to form the carbon-carbon bonds between the fluoropyridine and dimethylcyclopropyl moieties with high selectivity.

In vitro studies have begun to elucidate the biological activity of 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, revealing promising interactions with certain enzymes and receptors. Preliminary data suggest that it may exhibit inhibitory effects on targets involved in inflammatory pathways or cancer progression. These findings align with the growing interest in fluorinated heterocycles as therapeutic agents. The ability of such compounds to fine-tune electronic properties and binding affinities makes them valuable tools for drug design.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Computational methods play a pivotal role in this process by predicting how modifications to a molecule will affect its biological activity. Machine learning models trained on large datasets can identify patterns that correlate structural features with biological outcomes, guiding synthetic efforts toward more effective candidates. In this context, 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine represents an exciting opportunity for further exploration.

Future research directions may focus on optimizing the pharmacokinetic properties of this compound through structural modifications. For example, improving solubility while maintaining bioactivity could enhance oral bioavailability or reduce dosing requirements. Additionally, exploring its potential as an intermediate for larger drug molecules could open up new avenues in synthetic organic chemistry. The versatility of fluoropyridine derivatives ensures that they will remain at the forefront of medicinal chemistry research for years to come.

The broader significance of compounds like 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine lies in their contribution to addressing unmet medical needs. By providing novel starting points for drug discovery, they enable researchers to develop innovative therapies targeting complex diseases. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing pathways. This compound exemplifies the dynamic nature of pharmaceutical research and its potential impact on human health.